Cas no 15795-54-7 (1,3-Dioxane-4,6-dione, 5-[(4-methoxyphenyl)methylene]-2,2-dimethyl-)

1,3-Dioxane-4,6-dione, 5-[(4-methoxyphenyl)methylene]-2,2-dimethyl- Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-[(4-methoxyphenyl)methylene]-2,2-dimethyl-
• 5-[(4-methoxyphenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 2,2-Dimethyl-5-(4-methoxyphenyl)methylene-1,3-dioxan-4,6-dione
• SCHEMBL3076077
• DTXSID90327172
• 5-(4-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-[(4-methoxyphenyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• NSC636626
• STL581142
• AKOS002270887
• 5-(4-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione #
• CS-0360582
• 5B-058
• CHEMBL1214032
• NSC-636626
• 1,3-dioxane-4,6-dione, 5-[(4-methoxyphenyl)methylene]-2,2-dimethyl-
• 15795-54-7
• MFCD00128555
• +Expand

• InChIKey： XVQBJKRSEOLQER-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14O5/c1-14(2)18-12(15)11(13(16)19-14)8-9-4-6-10(17-3)7-5-9/h4-8H,1-3H3
• SMILES： CC1(OC(=O)C(=CC2=CC=C(C=C2)OC)C(=O)O1)C

Computed Properties

• Exact Mass: 262.08412
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 262.08412354g/mol
• Heavy Atom Count: 19
• Complexity: 380
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83